Cas no 1402664-82-7 (2-(Pyrrolidin-3-yl)pyrazine hydrochloride)

• Product Name: 2-(Pyrrolidin-3-yl)pyrazine hydrochloride
• CAS No: 1402664-82-7
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD21607481
• CID: 2621343
• PubChem ID: 71744154
• Update Time: 2025-10-29

2-(Pyrrolidin-3-yl)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidin-3-ylpyrazine;hydrochloride
• 2-Pyrrolidin-3-yl-pyrazine,HCl
• 2-(Pyrrolidin-3-yl)pyrazine--hydrogen chloride (1/1)
• 1003561-82-7
• AKOS027253224
• MFCD21607481
• 1402664-82-7
• DB-408457
• 2-(Pyrrolidin-3-yl)pyrazine hydrochloride
• DTXSID10857406
• SY360095
• 2-PYRROLIDIN-3-YL-PYRAZINEHCL
• AR1451
• 2-Pyrrolidin-3-yl-pyrazine dihydrochloride
• CS-0200206

• MDL： MFCD21607481
• Inchi： 1S/C8H11N3.ClH/c1-2-9-5-7(1)8-6-10-3-4-11-8;/h3-4,6-7,9H,1-2,5H2;1H
• InChI Key： PRVWKZRBPCTYBN-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 185.0719751Da
• Monoisotopic Mass: 185.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

2-(Pyrrolidin-3-yl)pyrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 2-(Pyrrolidin-3-yl)pyrazine hydrochloride

Introduction to 2-(Pyrrolidin-3-yl)pyrazine Hydrochloride (CAS No. 1402664-82-7)

2-(Pyrrolidin-3-yl)pyrazine hydrochloride is a compound with the CAS registry number 1402664-82-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrazine ring, a six-membered aromatic ring with two nitrogen atoms, substituted at the 2-position by a pyrrolidine group. The hydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly as they exhibit diverse biological activities. The presence of the pyrrolidine group in 2-(Pyrrolidin-3-yl)pyrazine hydrochloride adds complexity to the molecule, potentially enhancing its interactions with biological targets. This compound has been explored for its potential as a neuroprotective agent, anticancer drug, and anti-inflammatory agent, making it a versatile candidate for therapeutic interventions.

The synthesis of 2-(Pyrrolidin-3-yl)pyrazine hydrochloride involves a multi-step process that typically includes the formation of the pyrazine ring followed by substitution reactions to introduce the pyrrolidine moiety. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, further enhancing its feasibility for industrial applications.

In terms of pharmacological activity, 2-(Pyrrolidin-3-yl)pyrazine hydrochloride has demonstrated promising results in vitro and in vivo models. For instance, studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has been found to modulate key signaling pathways involved in inflammation and neurodegeneration, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The development of pyrazine-based drugs has been a focal point in recent years due to their ability to target multiple biological pathways simultaneously. The inclusion of the pyrrolidine group in 2-(Pyrrolidin-3-yl)pyrazine hydrochloride further enhances its pharmacokinetic properties, such as absorption and bioavailability, which are critical factors for drug efficacy. Researchers have also investigated the compound's metabolism and toxicity profiles, ensuring that it meets safety standards required for human use.

Moreover, computational studies using molecular docking and machine learning algorithms have provided insights into the binding mechanisms of 2-(Pyrrolidin-3-yl)pyrazine hydrochloride with various protein targets. These studies have identified key residues responsible for ligand binding, paving the way for structure-based drug design strategies to further optimize the compound's activity and selectivity.

In conclusion, 2-(Pyrrolidin-3-yl)pyrazine hydrochloride (CAS No. 1402664-82-7) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, combined with advanced synthetic methods and pharmacological insights, positions it as a valuable asset in the pipeline of innovative drugs targeting complex diseases such as cancer, neurodegenerative disorders, and inflammation. Continued research into this compound will undoubtedly yield further discoveries that contribute to advancements in medicinal chemistry and personalized medicine.